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For Researchers, Scientists, and Drug Development Professionals

Abstract
Allyl ethyl carbonate is a versatile organic compound with applications spanning organic

synthesis and materials science. This technical guide provides a comprehensive overview of its

physical and chemical properties, detailed experimental protocols for its synthesis and key

reactions, and an exploration of its applications, particularly in palladium-catalyzed allylic

alkylations and as an electrolyte additive in lithium-ion batteries. The information is structured

to be a valuable resource for researchers, scientists, and professionals in drug development

and related fields.

Physical and Chemical Properties
Allyl ethyl carbonate is a colorless liquid with a characteristic odor. Its fundamental physical and

chemical properties are summarized in the table below, compiled from various chemical

suppliers and databases.[1][2][3][4]
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Property Value Reference(s)

Molecular Formula C₆H₁₀O₃ [2][4]

Molecular Weight 130.14 g/mol [2][4]

CAS Number 1469-70-1 [2][4]

Appearance
Colorless to almost colorless

clear liquid
[3]

Boiling Point 149 °C

Density 0.99 g/cm³ N/A

Refractive Index (n20/D) 1.4070 - 1.4090 N/A

Flash Point 46 °C

Purity >97.0% (GC) [3]

Storage Temperature 2-8°C, stored under nitrogen [2]

Solubility Soluble in organic solvents. N/A

Experimental Protocols
Synthesis of Allyl Ethyl Carbonate
The synthesis of allyl ethyl carbonate can be achieved through the reaction of allyl alcohol with

ethyl chloroformate in the presence of a base to neutralize the hydrochloric acid byproduct.

While a specific detailed protocol for this exact synthesis is not readily available in the searched

literature, a general and plausible experimental procedure can be derived from analogous

syntheses of other carbonates.[5]

Reaction Scheme:
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Caption: Synthesis of Allyl Ethyl Carbonate.

Materials:

Allyl alcohol

Ethyl chloroformate

Anhydrous pyridine (or other suitable base)

Anhydrous dichloromethane (or other suitable inert solvent)

Anhydrous magnesium sulfate or sodium sulfate

Standard laboratory glassware (round-bottom flask, dropping funnel, condenser, etc.)

Magnetic stirrer and stir bar
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Ice bath

Procedure:

To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a

dropping funnel, and a nitrogen inlet, add allyl alcohol and anhydrous dichloromethane.

Cool the flask to 0°C in an ice bath.

Add anhydrous pyridine to the flask.

Slowly add ethyl chloroformate dropwise from the dropping funnel to the stirred solution over

a period of 30-60 minutes, maintaining the temperature at 0°C.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional 2-4 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction by adding water.

Separate the organic layer and wash it sequentially with dilute hydrochloric acid (to remove

excess pyridine), saturated sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate the solvent under reduced pressure.

Purify the crude product by fractional distillation under reduced pressure to obtain pure allyl

ethyl carbonate.

Palladium-Catalyzed Allylic Alkylation (Tsuji-Trost
Reaction)
Allyl ethyl carbonate is an effective substrate in palladium-catalyzed allylic alkylation reactions,

also known as the Tsuji-Trost reaction.[6][7][8] This reaction forms a carbon-carbon bond by

reacting a nucleophile with an allylic substrate in the presence of a palladium catalyst.

Reaction Scheme:
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Caption: Tsuji-Trost Reaction Workflow.

Materials:

Allyl ethyl carbonate

Nucleophile (e.g., diethyl malonate)

Palladium catalyst (e.g., tetrakis(triphenylphosphine)palladium(0))

Base (e.g., sodium hydride)

Anhydrous tetrahydrofuran (THF)

Standard laboratory glassware for inert atmosphere reactions

Procedure:
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In a flame-dried, two-necked round-bottom flask under a nitrogen atmosphere, dissolve the

nucleophile (e.g., diethyl malonate) in anhydrous THF.

Add a base (e.g., sodium hydride) portion-wise at 0°C to generate the enolate.

Stir the mixture at room temperature for 30 minutes.

In a separate flask, dissolve the palladium catalyst in anhydrous THF.

Add the catalyst solution to the enolate solution.

Add allyl ethyl carbonate to the reaction mixture.

Heat the reaction mixture to reflux and monitor its progress by TLC.

After the reaction is complete, cool the mixture to room temperature and quench with a

saturated aqueous solution of ammonium chloride.

Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel.

Electrochemical Testing as a Lithium-Ion Battery
Electrolyte Additive
Allyl ethyl carbonate has been investigated as an electrolyte additive to improve the

performance of lithium-ion batteries. It is believed to form a stable solid electrolyte interphase

(SEI) on the graphite anode, suppressing the co-intercalation of propylene carbonate (PC) and

inhibiting electrolyte decomposition.

Experimental Workflow:
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Caption: Battery Electrolyte Testing Workflow.

Procedure:

Electrolyte Preparation: Prepare the baseline electrolyte, for example, 1.0 M LiPF₆ in a

mixture of propylene carbonate (PC) and diethyl carbonate (DEC) (e.g., 3:2 by volume).

Prepare the test electrolyte by adding a specific weight percentage (e.g., 2 wt%) of allyl ethyl

carbonate to the baseline electrolyte.

Cell Assembly: Assemble coin-type cells (e.g., 2032-type) in an argon-filled glovebox. Use a

graphite electrode as the working electrode and a lithium metal foil as the counter and

reference electrode, separated by a microporous membrane.
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Cyclic Voltammetry (CV): Perform CV measurements to determine the reduction potential of

allyl ethyl carbonate. A typical scan range would be from 3.0 V to 0.0 V vs. Li/Li⁺ at a slow

scan rate (e.g., 0.1 mV/s).

Galvanostatic Cycling: Conduct charge-discharge cycling tests at a constant current density

(e.g., C/10 rate) between defined voltage limits (e.g., 0.01 V and 1.5 V vs. Li/Li⁺) to evaluate

the reversible capacity, coulombic efficiency, and cycle life of the cells with and without the

additive.

Post-mortem Analysis: After cycling, disassemble the cells in the glovebox. Characterize the

surface morphology and structure of the graphite electrodes using techniques like Scanning

Electron Microscopy (SEM) and X-ray Diffraction (XRD) to investigate the properties of the

SEI layer formed.

Chemical Reactivity and Applications
Palladium-Catalyzed Reactions
As detailed in the experimental protocol, allyl ethyl carbonate is a valuable reagent in

palladium-catalyzed allylic alkylation (Tsuji-Trost reaction). The mechanism involves the

oxidative addition of the Pd(0) catalyst to the allyl carbonate, forming a π-allylpalladium

complex. This is followed by the nucleophilic attack on the allyl group and subsequent reductive

elimination to yield the product and regenerate the Pd(0) catalyst.[6][7]

Catalytic Cycle of the Tsuji-Trost Reaction:
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Caption: Tsuji-Trost Catalytic Cycle.
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Lithium-Ion Battery Electrolyte Additive
The addition of allyl ethyl carbonate to propylene carbonate-based electrolytes can significantly

improve the performance of graphite anodes in lithium-ion batteries. It is proposed that allyl

ethyl carbonate is electrochemically reduced on the graphite surface at a potential higher than

that of PC. This initial reduction leads to the formation of a stable and effective SEI layer. This

SEI layer prevents the exfoliation of the graphite structure caused by PC co-intercalation and

suppresses further electrolyte decomposition, leading to higher reversible capacity and

improved cycling stability.

Proposed SEI Formation Mechanism:
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Caption: SEI Formation with Allyl Ethyl Carbonate.
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Safety Information
Allyl ethyl carbonate is a flammable liquid and vapor. It is also reported to cause skin and eye

irritation. Appropriate personal protective equipment, including safety glasses, gloves, and a lab

coat, should be worn when handling this chemical. All work should be conducted in a well-

ventilated fume hood. For detailed safety information, please refer to the Safety Data Sheet

(SDS) provided by the supplier.

Conclusion
Allyl ethyl carbonate is a valuable and versatile chemical compound with established

applications in organic synthesis and emerging potential in energy storage technologies. Its

utility in palladium-catalyzed reactions allows for the efficient formation of carbon-carbon

bonds, a cornerstone of modern synthetic chemistry. Furthermore, its role as an electrolyte

additive highlights its potential to address key challenges in the development of high-

performance lithium-ion batteries. This guide provides a foundational understanding of its

properties and applications, intended to facilitate further research and development in these

and other areas. As with any chemical reagent, a thorough understanding of its properties and

safe handling procedures is paramount for its effective and responsible use in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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